Cas no 625-33-2 (3-Penten-2-one)

3-Penten-2-one structure
3-Penten-2-one structure
Product Name:3-Penten-2-one
CAS No:625-33-2
MF:C5H8O
MW:84.1164216995239
MDL:MFCD00009290
CID:82803
PubChem ID:24848542
Update Time:2025-08-03

3-Penten-2-one Chemical and Physical Properties

Names and Identifiers

    • 3-penten-2-one
    • ethylideneacetone
    • 1-propenyl methyl ketone
    • 2-Oxo-3-pentene
    • 2-Penten-4-one
    • 3-pentane-2-one
    • 3-PENTENE-2-ONE
    • FEMA 3417
    • methyl 1-propenyl ketone
    • methyl propenyl ketone
    • pent-3-en-2-one
    • pent-3-ene-2-one
    • Ethylidene acetone
    • (E)-3-Penten-2-one
    • (E)-pent-3-en-2-one
    • trans-3-Penten-2-One
    • FEMA No. 3417
    • (3E)-3-Penten-2-one
    • 3-Penten-2-one, (E)-
    • 3E-pentene-2-one
    • 4WN5NGB7KX
    • (3E)-pent-3-en-2-one
    • LABTWGUMFABVFG-ONEGZZNKSA-N
    • LABTWGUMFABVFG-UHFFFAOYSA-N
    • 3-PENTEN-2-ONE (TRANS)
    • 3-Penten-2-one
    • MDL： MFCD00009290
    • Inchi： 1S/C5H8O/c1-3-4-5(2)6/h3-4H,1-2H3/b4-3+
    • InChI Key： LABTWGUMFABVFG-ONEGZZNKSA-N
    • SMILES： O=C(C)/C=C/C
    • BRN： 1633505

Computed Properties

  • Exact Mass: 84.05750
  • Monoisotopic Mass: 84.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 1
  • Complexity: 72
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 84.12
  • Surface Charge: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 17.1

Experimental Properties

  • Color/Form: Colorless flammable liquid.
  • Density: 0.862 g/mL at 25 °C(lit.)
  • Boiling Point: 121-124 °C(lit.)
  • Flash Point: Fahrenheit: 69.8 ° f
    Celsius: 21 ° c
  • Refractive Index: n20/D 1.437(lit.)
  • Solubility: slightly soluble in water; soluble in oil
  • Water Partition Coefficient: Slightly soluble in Water
  • Stability/Shelf Life: Stable. Flammable. Incompatible with strong oxidizing and strong reducing agents, strong acids, strong bases.
  • PSA: 17.07000
  • LogP: 1.15150
  • Refractive Index: 1.433-1.437
  • Solubility: Soluble in water, ether, acetone.
  • Vapor Pressure: 760 mmHg ( 121 °C)
  • FEMA: 3417 | 3-PENTEN-2-ONE

3-Penten-2-one Security Information

  • Symbol: GHS02 GHS06
  • Signal Word：Danger
  • Hazard Statement： H225-H311-H315-H319-H335
  • Warning Statement： P210-P261-P280-P305+P351+P338-P312
  • Hazardous Material transportation number：UN 1992
  • WGK Germany：3
  • Hazard Category Code： 11-21-36/37/38
  • Safety Instruction： S16-S23-S26-S36/37/39
  • FLUKA BRAND F CODES：10-19
  • RTECS：SB3850000
  • Hazardous Material Identification： F Xn
  • Packing Group：II
  • Hazard Level：3
  • Safety Term：3
  • Packing Group：II
  • Risk Phrases：R10; R20/21; R36/37
  • HazardClass：3
  • PackingGroup：II
  • TSCA：Yes
  • Storage Condition：2-8°C

3-Penten-2-one Customs Data

  • HS CODE：2914190090
  • Customs Data：

    China Customs Code:

    2914190090

    Overview:

    2914190090 Other acyclic ketones without other oxygen-containing groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914190090 other acyclic ketones without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

3-Penten-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
P139100-100g
3-Penten-2-one
 625-33-2 ≥85%（cis- and trans- mixture）
100g
 ¥2879.90 2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
P139100-10g
3-Penten-2-one
 625-33-2 ≥85%（cis- and trans- mixture）
10g
 ¥449.90 2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
P139100-1g
3-Penten-2-one
 625-33-2 ≥85%（cis- and trans- mixture）
1g
 ¥69.90 2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
P139100-25g
3-Penten-2-one
 625-33-2 ≥85%（cis- and trans- mixture）
25g
 ¥899.90 2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
P139100-5g
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 625-33-2 ≥85%（cis- and trans- mixture）
5g
 ¥249.90 2023-09-01
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R029306-1g
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1g
 ￥84 2024-05-22
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R029306-5g
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 ￥300 2024-05-22
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R029306-25g
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 ￥1080 2024-05-22
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
145017-1G
3-Penten-2-one
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 ¥412.94 2023-12-10
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
145017-5G
3-Penten-2-one
 625-33-2
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 ¥1181.21 2023-12-10

3-Penten-2-one Production Method

Production Method 1

930-27-8 930-27-8
625-33-2 625-33-2
930-18-7 930-18-7
120-92-3 120-92-3
6108-61-8 6108-61-8
Reaction Conditions
1.1 Reagents: Hydrogen ;  2 MPa, 600 °C
Reference
Understanding cellulose pyrolysis under hydrogen atmosphere
Li, Tan; Miao, Kai; Zhao, Zhigang; Li, Yuqing; Wang, Huiyuan; et al, Energy Conversion and Management, 2022, 254,

3-Penten-2-one Raw materials

3-Penten-2-one Preparation Products

3-Penten-2-one Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:625-33-2)3-Penten-2-one
Order Number:LE16979
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:15
Price ($):discuss personally
Email:18501500038@163.com

3-Penten-2-one Related Literature

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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:625-33-2)3-Penten-2-one
LE16979
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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